Cas no 102505-03-3 (1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentyn-1-yl)-)

• Product name: 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentyn-1-yl)-
• CAS No: 102505-03-3
• MF: C₂₄H₂₇N₃O
• MW: 373.49068
• CID: 166585
• PubChem ID: 24847115

1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentyn-1-yl)-
• 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentynyl)- (9CI)
• 1-phenyl-8-(5-phenylpent-4-ynyl)-1,3,8-triazaspiro[4.5]decan-4-one
• DTXSID30145231
• 102505-03-3
• 1,3,8-Triazaspiro(4.5)decan-4-one, 1-phenyl-8-(5-phenylpent-4-ynyl)-
• 4-Oxo-1-phenyl-8-(5-phenyl-4-pentynyl)-1,3,8-triazaspiro(4.5)decane
• 1-Phenyl-8-(5-phenylpent-4-ynyl)-1,3,8-triazaspiro(4.5)decan-4-one

• Inchi： InChI=1S/C24H27N3O/c28-23-24(27(20-25-23)22-13-7-2-8-14-22)15-18-26(19-16-24)17-9-3-6-12-21-10-4-1-5-11-21/h1-2,4-5,7-8,10-11,13-14H,3,9,15-20H2,(H,25,28)
• InChI Key： WKIMCAIVVAXXBM-UHFFFAOYSA-N
• SMILES： C1C=CC(C#CCCCN2CCC3(C(=O)NCN3C3C=CC=CC=3)CC2)=CC=1

Computed Properties

• Exact Mass: 373.215412493g/mol
• Monoisotopic Mass: 373.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų
• XLogP3: 4

Experimental Properties

• PSA: 35.58000
• LogP: 3.57850